N-(2,3-dichlorophenyl)-1-(6-methylpyridazin-3-yl)piperidine-3-carboxamide

• IUPAC Name: N-(2,3-dichlorophenyl)-1-(6-methylpyridazin-3-yl)piperidine-3-carboxamide
• InChI: InChI=1S/C17H18Cl2N4O/c1-11-7-8-15(22-21-11)23-9-3-4-12(10-23)17(24)20-14-6-2-5-13(18)16(14)19/h2,5-8,12H,3-4,9-10H2,1H3,(H,20,24)
• InChI Key: TZXGBWFZZOBJIU-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(C=C1)N2CCCC(C2)C(=O)NC3=C(C(=CC=C3)Cl)Cl
• Molecular Formula: C17H18Cl2N4O
• Molecular Weight: 365.3 g/mol

Description

N-(2,3-dichlorophenyl)-1-(6-methylpyridazin-3-yl)piperidine-3-carboxamide, also known as U-47700, is a synthetic opioid that has gained popularity in recent years due to its potent analgesic effects. It was first synthesized in the 1970s by a team of researchers at Upjohn Pharmaceuticals, and has since been the subject of numerous scientific studies.

Scientific Research Applications

Metabolism and Pharmacokinetics

• The disposition, metabolism, and pharmacokinetics of CP-945,598 , a cannabinoid CB1 receptor antagonist, were studied in humans, highlighting the compound's extensive metabolism and the role of CYP3A4/3A5 in its oxidative metabolism. This research provides a model for studying the metabolism of similar piperidine-based compounds (Miao et al., 2012).

Repellent Efficacy

• A study on the repellent efficacy of piperidine compounds against mosquitoes and black flies in the Adirondack Mountains of New York demonstrates the potential application of such compounds in public health, particularly in vector control (Debboun et al., 2000).

Drug Development and Toxicity Studies

• SB-649868 , an orexin 1 and 2 receptor antagonist developed for insomnia treatment, showcases the process of characterizing novel therapeutic agents, including their metabolism and excretion profiles in humans, which is relevant for developing piperidine-based pharmaceuticals (Renzulli et al., 2011).

Understanding Psychoactive Substances

• The investigation of MT-45 , a piperazine derivative, in causing opioid-like adverse symptoms and hearing loss in users, reflects the importance of studying the safety and side effects of psychoactive substances, which could apply to research on structurally related compounds (Helander et al., 2014).